![molecular formula C23H23N3O3S B304369 2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile](/img/structure/B304369.png)
2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
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Overview
Description
2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile, also known as MPDPH, is a chemical compound that has been widely studied for its potential applications in scientific research. MPDPH is a member of the pyrrolidin-3-yl thioether family, which has been shown to exhibit a range of biological activities.
Mechanism of Action
The exact mechanism of action of 2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile is not fully understood, but it is believed to work by modulating the activity of ion channels and receptors in the brain. Specifically, this compound has been shown to enhance the activity of voltage-gated calcium channels, which are critical for the release of neurotransmitters. It may also interact with other receptors and channels, such as the NMDA receptor, to produce its effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its effects on neurotransmitter release, it has been shown to increase the expression of certain genes related to cell survival and growth. It may also have antioxidant and anti-inflammatory effects, although more research is needed to fully understand these mechanisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile for lab experiments is its specificity for neurotransmitter release. Unlike other compounds that may have broader effects on the brain, this compound specifically targets the release of dopamine, norepinephrine, and serotonin. This makes it a useful tool for studying the mechanisms of neurotransmitter release and the effects of various drugs on this process. However, one limitation of this compound is its potential toxicity at high doses, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of 2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile. One area of interest is in the development of new drugs that target neurotransmitter release. This compound may serve as a useful starting point for the development of these drugs, as it has already been shown to enhance the release of dopamine, norepinephrine, and serotonin. Another area of interest is in the study of the mechanisms of ion channel and receptor modulation in the brain. This compound may provide insights into these mechanisms, which could lead to the development of new treatments for neurological disorders. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound, particularly its antioxidant and anti-inflammatory effects.
Synthesis Methods
The synthesis of 2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has been extensively studied in the literature. One of the most common methods involves the reaction of 4-methoxyphenylhydrazine with 2,5-dioxopyrrolidine-3-thiocarboxylic acid, followed by cyclization with 1,5-dibromo-2,4-dioxopentane and subsequent reduction with sodium borohydride. Other methods include the use of different starting materials and reagents, but the overall process remains similar.
Scientific Research Applications
2-{[1-(4-Methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]thio}-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile has been shown to have a range of potential applications in scientific research. One of the most promising areas is in the study of neurotransmitter release, where this compound has been shown to enhance the release of dopamine, norepinephrine, and serotonin in the brain. This makes it a potentially useful tool for studying the mechanisms of neurotransmitter release and the effects of various drugs on this process.
properties
Molecular Formula |
C23H23N3O3S |
---|---|
Molecular Weight |
421.5 g/mol |
IUPAC Name |
2-[1-(4-methoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanyl-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile |
InChI |
InChI=1S/C23H23N3O3S/c1-29-18-10-8-17(9-11-18)26-21(27)13-20(23(26)28)30-22-16(14-24)12-15-6-4-2-3-5-7-19(15)25-22/h8-12,20H,2-7,13H2,1H3 |
InChI Key |
YNROXWIHWIAEMG-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=NC4=C(CCCCCC4)C=C3C#N |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=C(C=C4CCCCCCC4=N3)C#N |
Origin of Product |
United States |
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